Cas no 1692261-40-7 (Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate
• CAS No: 1692261-40-7
• MF: C₁₇H₃₀BrNO₃
• MW: 376.329004764557
• MDL: MFCD31606293
• CID: 5603849
• PubChem ID: 104969738
• Update Time: 2025-11-01

Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate
• 1692261-40-7
• EN300-1135751
• Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate

• MDL： MFCD31606293
• Inchi： 1S/C17H30BrNO3/c1-16(2,3)22-15(20)19-10-8-17(13-18,9-11-19)21-12-14-6-4-5-7-14/h14H,4-13H2,1-3H3
• InChI Key： TVMIZMJHJVUSOQ-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCC1CCCC1

Computed Properties

• Exact Mass: 375.14091g/mol
• Monoisotopic Mass: 375.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate

Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate (CAS No. 1692261-40-7): A Comprehensive Overview

Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate (CAS No. 1692261-40-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, and potential applications of this compound.

The chemical structure of Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate is noteworthy for its complex arrangement of functional groups. The presence of a bromomethyl group and a cyclopentylmethoxy substituent on the piperidine ring, along with the tert-butyl ester protecting group, imparts unique reactivity and stability to the molecule. These structural features make it an attractive candidate for further chemical modifications and derivatizations.

In terms of synthesis, several methods have been reported in the literature for the preparation of Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate. One common approach involves the reaction of 4-hydroxypiperidine with cyclopentylmethyl bromide to form the cyclopentylmethoxy derivative, followed by bromination at the methyl position and protection of the piperidine nitrogen with tert-butyl chloroformate. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Recent research has highlighted the potential of Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate in various biological contexts. Studies have shown that this compound can act as a potent modulator of specific receptors and enzymes, making it a valuable tool in drug discovery. For instance, it has been investigated for its ability to interact with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

The pharmacological properties of Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate have also been explored in preclinical studies. In vitro assays have demonstrated its efficacy in modulating cellular signaling pathways, suggesting potential applications in treating diseases such as neurodegenerative disorders and cancer. Additionally, its ability to cross biological membranes and reach target sites within cells makes it a promising candidate for further development.

From a safety perspective, Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and has favorable pharmacokinetic profiles, including good bioavailability and metabolic stability. These characteristics are crucial for its potential use as a therapeutic agent.

In conclusion, Tert-butyl 4-(bromomethyl)-4-(cyclopentylmethoxy)piperidine-1-carboxylate (CAS No. 1692261-40-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, versatile synthesis methods, and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.